
Personal protective equipment for handling (R)-
Methyl 3-hydroxytetradecanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(R)-Methyl 3-

hydroxytetradecanoate

Cat. No.: B016835 Get Quote

Essential Safety and Handling Guide for (R)-
Methyl 3-hydroxytetradecanoate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety protocols and logistical plans for the handling and

disposal of (R)-Methyl 3-hydroxytetradecanoate (CAS No. 76062-97-0). Adherence to these

guidelines is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While comprehensive toxicological data for (R)-Methyl 3-hydroxytetradecanoate is not fully

available, it is classified with the following hazards.[1] The recommended Personal Protective

Equipment (PPE) is therefore mandatory for all personnel handling this compound.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]
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H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

Based on these classifications, the following GHS pictograms are appropriate:

alt text

A summary of the necessary PPE is provided in the table below.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or PVC).[2]

Prevents skin contact, which

can be harmful.[1]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or fume hood.[2][3] If

vapors or mists are generated,

a NIOSH-approved respirator

for organic vapors should be

used.[2]

Prevents inhalation, which may

be harmful.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for (R)-Methyl 3-
hydroxytetradecanoate.
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Property Value

CAS Number 76062-97-0[1][4][5][6][7][8]

Molecular Formula C15H30O3[7]

Molecular Weight 258.40 g/mol [7][8][9]

Occupational Exposure Limits

No specific limits have been established for this

compound.[2][3][10][11][12] General guidelines

for fatty acid methyl esters suggest maintaining

exposure to a minimum.[2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling (R)-Methyl 3-hydroxytetradecanoate is critical for safety.

The following workflow outlines the necessary steps from receipt to use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name and CAS number.

Storage: Store the container in a cool, dry, and well-ventilated area.[9] It should be kept away

from sources of ignition and incompatible materials such as strong oxidizing agents.[2][3]

Handling
Ventilation: Always handle (R)-Methyl 3-hydroxytetradecanoate in a well-ventilated area.

For procedures that may generate aerosols or vapors, a chemical fume hood is required.[2]

Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the

table above.

Dispensing: When transferring the chemical, use appropriate tools and techniques to

minimize the generation of dust or aerosols.
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Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling the compound.[2]

Disposal Plan
The disposal of (R)-Methyl 3-hydroxytetradecanoate and its containers must be carried out in

accordance with all local, state, and federal regulations.[1]

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves or paper towels, should be treated as hazardous waste and disposed of

accordingly.

Disposal Route: Do not dispose of this chemical down the drain.[2] Arrange for disposal

through a licensed waste disposal company.

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling (R)-Methyl 3-
hydroxytetradecanoate.
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Caption: Workflow for the safe handling of (R)-Methyl 3-hydroxytetradecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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